![molecular formula C13H15NO5S B7589324 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid](/img/structure/B7589324.png)
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid
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Overview
Description
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid, also known as DTNB, is a chemical compound that is widely used in scientific research. It is a yellow, water-soluble powder that is commonly used as a reagent in biochemical assays. DTNB is used to measure the concentration of sulfhydryl groups in proteins, which is an important indicator of protein structure and function.
Mechanism of Action
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid reacts with sulfhydryl groups in proteins to produce a yellow-colored compound called 5-thio-2-nitrobenzoic acid (TNB). The reaction is based on the reduction of the disulfide bond in this compound by the sulfhydryl group, which results in the formation of TNB. The reaction is reversible and can be monitored spectrophotometrically at 412 nm.
Biochemical and Physiological Effects:
This compound is a potent inhibitor of the enzyme acetylcholinesterase, which plays an important role in the nervous system by breaking down the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine, which can cause a range of physiological effects, including muscle spasms, seizures, and respiratory failure.
Advantages and Limitations for Lab Experiments
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is a widely used reagent in biochemical assays due to its high sensitivity and specificity for sulfhydryl groups. It is also relatively inexpensive and easy to use. However, this compound has some limitations, including its potential for interfering with other assays that use similar wavelengths, and its potential for reacting with other compounds in the sample.
Future Directions
There are several areas of research that could benefit from further investigation of 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid. One area is the development of new assays that use this compound to measure the activity of enzymes that contain sulfhydryl groups. Another area is the use of this compound in studies of oxidative stress and its role in various disease states. Finally, there is potential for the use of this compound in the development of new drugs that target sulfhydryl-containing enzymes.
Synthesis Methods
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid can be synthesized by reacting 2-methyl-4-nitrobenzoic acid with thionyl chloride to produce 2-methyl-4-chlorobenzoic acid. The 2-methyl-4-chlorobenzoic acid is then reacted with sodium hydrosulfide to produce this compound.
Scientific Research Applications
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is commonly used in biochemical assays to measure the concentration of sulfhydryl groups in proteins. Sulfhydryl groups are important for protein structure and function, and changes in their concentration can indicate changes in protein activity. This compound is also used in enzyme assays to measure the activity of enzymes that contain sulfhydryl groups. In addition, this compound is used in studies of oxidative stress, as it can react with reactive oxygen species to produce a yellow color that can be measured spectrophotometrically.
properties
IUPAC Name |
4-[(1,1-dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5S/c1-8-6-10(2-3-11(8)13(16)17)14-12(15)9-4-5-20(18,19)7-9/h2-3,6,9H,4-5,7H2,1H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDVLSJWCZJUTED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2CCS(=O)(=O)C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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